1,1'-(Ethane-1,2-diyl)dianthracene

• CAS No.: 59785-49-8
• Molecular Formula: C30H22
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 1-(2-anthracen-1-ylethyl)anthracene
• InChI: InChI=1S/C30H22/c1-3-9-25-19-29-21(11-5-13-27(29)17-23(25)7-1)15-16-22-12-6-14-28-18-24-8-2-4-10-26(24)20-30(22)28/h1-14,17-20H,15-16H2
• InChI Key: NPROUUWYTBMWFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C3C(=CC2=C1)C=CC=C3CCC4=CC=CC5=CC6=CC=CC=C6C=C54

Description

1,1'-(Ethane-1,2-diyl)dianthracene is a dimeric anthracene derivative in which two anthracene moieties are bridged via an ethane-1,2-diyl group. This structural arrangement creates a rigid, planar system with extended π-conjugation, making it a subject of interest in materials science and organic electronics. The ethane bridge introduces steric constraints while maintaining electronic communication between the anthracene units, which can influence photophysical properties such as fluorescence quantum yield and absorption maxima . Synthetically, such compounds are often prepared via cross-coupling reactions or condensation protocols, as evidenced by methodologies applied to ethanoanthracene derivatives .

Comparison with Similar Compounds

1,1′-(Ethane-1,2-diyl)dipyridinium Bistribromide (EDPBT)

• Structure : Contains two pyridinium rings linked by an ethane bridge, with tribromide counterions.
• Functionality : Acts as a recyclable catalyst for acylation reactions due to its ability to generate anhydrous HBr in situ. Unlike 1,1'-(Ethane-1,2-diyl)dianthracene, EDPBT is ionic and water-soluble, enabling facile isolation of products via aqueous work-up .
• Stability : Stable under acidic conditions but decomposes in acetone to form bromoacetone and HBr, limiting its solvent compatibility .

1(1,1′)-Ferrocenacyclotetraphane

• Structure : A ferrocene-based macrocycle with ethane-like bridging.
• Electronic Properties : Exhibits redox activity due to the ferrocene unit, contrasting with the purely aromatic system of 1,1'-(Ethane-1,2-diyl)dianthracene .

Anthracene Derivatives with Different Bridging Groups

1,5-Dibromoanthracene

• Structure : Anthracene substituted with bromine at positions 1 and 3.
• Reactivity : Bromine enhances electrophilic substitution reactivity, whereas the ethane bridge in 1,1'-(Ethane-1,2-diyl)dianthracene restricts rotational freedom and modifies π-π stacking behavior .

Dipotassium 7-Hydroxynaphthalene-1,3-disulphonate

• Structure : A naphthalene derivative with sulfonate groups and a hydroxyl substituent.
• Applications : Primarily used as a dye intermediate, lacking the conjugated bridge system critical to the electronic properties of 1,1'-(Ethane-1,2-diyl)dianthracene .

Ethanoanthracene Derivatives (e.g., Compound 23n)

• Stability: Ethanoanthracenes exhibit pH-dependent stability, with compound 23n showing 90% stability at pH 7.5 but degradation under acidic (pH 4.0) and alkaline (pH 9.0) conditions .
• Bioactivity: Tier-1 profiling of ethanoanthracenes reveals moderate cytotoxicity against cancer cell lines, whereas 1,1'-(Ethane-1,2-diyl)dianthracene’s bioactivity remains less explored .

1,1-(Ethane-1,2-diyl)dipyridinium Dichromate(VI)

Data Tables

Table 1: Structural and Functional Comparison

Compound	Bridge Type	Key Functional Groups	Applications	Stability Notes
1,1'-(Ethane-1,2-diyl)dianthracene	Ethane-1,2-diyl	Anthracene	Materials science, electronics	High thermal stability
EDPBT	Ethane-1,2-diyl	Pyridinium, tribromide	Catalysis (acylation)	Decomposes in acetone
1,5-Dibromoanthracene	None	Bromine	Organic synthesis	Air-stable
Compound 23n	Ethanoanthracene	Nitro-vinyl	Biochemical studies	pH-sensitive degradation

Table 2: Pharmacokinetic Properties (Ethanoanthracenes vs. EDPBT)

Parameter	Ethanoanthracene 23n	EDPBT
LogP (Lipophilicity)	3.2	-1.5 (ionic)
Water Solubility	Low	High
CYP450 Inhibition	Moderate	Not reported
Bioavailability (F%)	45%	N/A (catalytic use)

Research Findings and Key Contrasts

• Electronic Properties: The ethane bridge in 1,1'-(Ethane-1,2-diyl)dianthracene enhances π-conjugation compared to non-bridged anthracenes like 1,5-dibromoanthracene, making it superior for optoelectronic applications.
• Catalytic vs. Material Utility : EDPBT’s ionic nature and catalytic efficiency contrast with the neutral, structurally rigid 1,1'-(Ethane-1,2-diyl)dianthracene, which is more suited for solid-state applications .
• Stability: Ethanoanthracenes like 23n show pH-labile behavior, whereas the target compound’s stability under physiological conditions remains unstudied .